Cas no 403514-09-0 (N-(pentan-2-yl)-1,3-dioxaindan-5-amine)

N-(pentan-2-yl)-1,3-dioxaindan-5-amine is a specialized organic compound featuring a 1,3-dioxaindan core substituted with an amine group at the 5-position, further modified by an N-linked pentan-2-yl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The dioxaindan scaffold offers stability and versatility, while the secondary amine functionality allows for further derivatization. Its balanced lipophilicity, conferred by the pentyl chain, may enhance bioavailability in certain formulations. The compound's well-defined structure ensures reproducibility in synthetic pathways, making it a valuable building block for research and industrial applications requiring precise molecular frameworks.

N-(pentan-2-yl)-1,3-dioxaindan-5-amine structure

403514-09-0 structure

Product name:N-(pentan-2-yl)-1,3-dioxaindan-5-amine

CAS No:403514-09-0

MF:C₁₂H₁₇NO₂

MW:207.268883466721

CID:3969212

PubChem ID:43197009

N-(pentan-2-yl)-1,3-dioxaindan-5-amine Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxol-5-amine, N-(1-methylbutyl)-
- n-(Pentan-2-yl)benzo[d][1,3]dioxol-5-amine
- N-(pentan-2-yl)-1,3-dioxaindan-5-amine
- AKOS000245326
- N-(PENTAN-2-YL)-2H-1,3-BENZODIOXOL-5-AMINE
- EN300-165242
- CS-0277399
- 403514-09-0
- Inchi： InChI=1S/C12H17NO2/c1-3-4-9(2)13-10-5-6-11-12(7-10)15-8-14-11/h5-7,9,13H,3-4,8H2,1-2H3
- InChI Key： DTOGLKPVRZTJMG-UHFFFAOYSA-N

Computed Properties

Exact Mass: 207.125928785Da
Monoisotopic Mass: 207.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.5Å²
XLogP3: 3.3

N-(pentan-2-yl)-1,3-dioxaindan-5-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01005878-1g	N-(Pentan-2-yl)-2H-1,3-benzodioxol-5-amine	403514-09-0	95%	1g	￥1953.0	2024-04-18
Enamine	EN300-165242-10.0g	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		10.0g	$3131.0	2023-02-17
Enamine	EN300-165242-1.0g	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		1g	$0.0	2023-06-07
Enamine	EN300-165242-50mg	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		50mg	$227.0	2023-09-21
Enamine	EN300-165242-100mg	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		100mg	$238.0	2023-09-21
Enamine	EN300-165242-0.5g	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		0.5g	$699.0	2023-02-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01005878-5g	N-(Pentan-2-yl)-2H-1,3-benzodioxol-5-amine	403514-09-0	95%	5g	￥5656.0	2024-04-18
Enamine	EN300-165242-0.1g	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		0.1g	$640.0	2023-02-17
Enamine	EN300-165242-0.05g	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		0.05g	$612.0	2023-02-17
Enamine	EN300-165242-2500mg	N-(pentan-2-yl)-1,3-dioxaindan-5-amine	403514-09-0		2500mg	$529.0	2023-09-21